5-[1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-phenyl-1,2,4-oxadiazole

• IUPAC Name: 5-[1-(3-chloro-4-methoxyphenyl)-5-methyltriazol-4-yl]-3-phenyl-1,2,4-oxadiazole
• InChI: InChI=1S/C18H14ClN5O2/c1-11-16(18-20-17(22-26-18)12-6-4-3-5-7-12)21-23-24(11)13-8-9-15(25-2)14(19)10-13/h3-10H,1-2H3
• InChI Key: MPNCRZLNKOEKFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC(=C(C=C2)OC)Cl)C3=NC(=NO3)C4=CC=CC=C4
• Molecular Formula: C18H14ClN5O2
• Molecular Weight: 367.8 g/mol

Description

5-[1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-phenyl-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C18H14ClN5O2 and its molecular weight is 367.79. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

A range of 1,2,4-triazole and 1,3,4-oxadiazole derivatives have been synthesized and evaluated for their antimicrobial properties. These compounds have been found to possess moderate to good activities against a variety of test microorganisms, indicating their potential as antimicrobial agents. For example, certain derivatives exhibited significant antibacterial activity against common pathogens such as Bacillus subtilis, Staphylococcus aureus, Escherichia coli, and Klebsiella pneumoniae (Bektaş et al., 2007; Rai et al., 2009; Rai et al., 2010).

Anticancer and Antitumor Activities

Novel oxadiazole derivatives have also been investigated for their anticancer and antitumor activities. Some compounds showed promising results in inhibiting tumor growth and inducing apoptosis in cancer cell lines, highlighting their potential as anticancer agents. For instance, specific derivatives have demonstrated efficacy in breast and colorectal cancer cell lines, with one compound exhibiting activity in a MX-1 tumor model (Zhang et al., 2005; Salahuddin et al., 2014).

Nematocidal Activity

Research has extended into the nematocidal properties of 1,2,4-oxadiazole derivatives. Certain compounds were found to have good nematocidal activity against Bursaphelenchus xylophilus, suggesting their utility in agricultural applications to control nematode infestations (Liu et al., 2022).

Corrosion Inhibition

1,3,4-Oxadiazole derivatives have also been assessed for their corrosion inhibition properties. Studies have shown that these compounds can effectively inhibit the corrosion of mild steel in acidic environments, making them valuable for industrial applications in corrosion protection (Ammal et al., 2018).

Optical and Photo-luminescent Properties

Additionally, some oxadiazole derivatives have been synthesized and characterized for their optical and photo-luminescent properties. These findings suggest potential applications in optoelectronics and materials science, particularly in the development of optical limiters and photo-luminescent materials (Chandrakantha et al., 2011; Han et al., 2010).